Cas no 1648930-12-4 (2-[3-[(3-Fluorophenoxy)methyl]phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

• Product Name: 2-[3-[(3-Fluorophenoxy)methyl]phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CAS No: 1648930-12-4
• MF: C₁₉H₂₂BFO₃
• MW: 328.185589313507
• MDL: MFCD31916446
• CID: 4612517
• PubChem ID: 137700632
• Update Time: 2025-05-22

2-[3-[(3-Fluorophenoxy)methyl]phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 2-{3-[(3-fluorophenoxy)methyl]phenyl}-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 1,3,2-Dioxaborolane, 2-[3-[(3-fluorophenoxy)methyl]phenyl]-4,4,5,5-tetramethyl-
• 2-[3-[(3-Fluorophenoxy)methyl]phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 2-{3-[(3-FLUOROPHENOXY)METHYL]PHENYL-4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLANE
• 1648930-12-4
• AS-55472
• AKOS037644894
• 2-(3-((3-Fluorophenoxy)methyl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CS-0379297
• D93904

• MDL： MFCD31916446
• Inchi： 1S/C19H22BFO3/c1-18(2)19(3,4)24-20(23-18)15-8-5-7-14(11-15)13-22-17-10-6-9-16(21)12-17/h5-12H,13H2,1-4H3
• InChI Key： FXURVMGDDYIRGC-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)OCC1=CC=CC(B2OC(C)(C)C(C)(C)O2)=C1

Computed Properties

• Exact Mass: 328.1646029g/mol
• Monoisotopic Mass: 328.1646029g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.7

Additional information on 2-[3-[(3-Fluorophenoxy)methyl]phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

2-[3-[(3-Fluorophenoxy)methyl]phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane: A Comprehensive Overview

The compound CAS No. 1648930-12-4, also known as 2-[3-[(3-Fluorophenoxy)methyl]phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane, is a highly specialized boron-containing organic compound. This molecule has garnered significant attention in the fields of organic synthesis and materials science due to its unique structural properties and potential applications. The compound's structure features a dioxaborolane ring system with a fluorophenoxy substituent, making it a valuable component in various chemical reactions and material assemblies.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the fluorophenoxy group. This is achieved through the coupling of 3-fluorophenol with an appropriate alkylating agent under controlled conditions. The subsequent incorporation of this group into the dioxaborolane framework requires precise control over reaction conditions to ensure the desired stereochemistry and regioselectivity. Recent advancements in catalytic methods have significantly improved the efficiency and scalability of this synthesis pathway.

One of the most notable applications of 2-[3-[(3-Fluorophenoxy)methyl]phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is its use as a building block in the construction of advanced materials. Its dioxaborolane moiety provides excellent thermal stability and mechanical strength, making it ideal for applications in high-performance polymers and composites. Additionally, the fluorophenoxy group imparts unique electronic properties to the molecule, which can be exploited in optoelectronic devices and sensors.

Recent studies have highlighted the potential of this compound in drug delivery systems. The dioxaborolane ring can serve as a carrier for bioactive molecules due to its ability to encapsulate and release payloads in response to specific stimuli. Researchers have demonstrated that by modifying the substituents on the dioxaborolane ring, it is possible to tune the drug release profile for optimal therapeutic outcomes.

In terms of environmental impact and sustainability, CAS No. 1648930-12-4 has been evaluated for its biodegradability and eco-friendly properties. Initial findings suggest that under certain conditions, the compound can undergo enzymatic degradation without releasing harmful byproducts. This makes it a promising candidate for use in green chemistry applications.

Looking ahead, ongoing research is focused on expanding the functionalization options for this compound. By introducing additional substituents or modifying existing ones, scientists aim to unlock new functionalities and applications across various industries. Collaborative efforts between academic institutions and industrial partners are expected to accelerate the development of novel uses for this versatile molecule.